Cas no 6282-97-9 (N,n-diethylhexanamide)

• Product Name: N,n-diethylhexanamide
• CAS No: 6282-97-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 1647385
• PubChem ID: 221977
• Update Time: 2025-04-21

N,n-diethylhexanamide Chemical and Physical Properties

Names and Identifiers

• N,n-diethylhexanamide
• Hexanamide, N,N-diethyl-
• N,N-diethyl-hexanamide
• N,N-Diaethyl-hexanamid
• AC1L5B3W
• NSC7118
• N,N-diethyl hexylamide
• Hexanamide,N-diethyl-
• AC1Q5IEA
• CTK8J7051
• N,N-diethyl-hexanoic acid amide
• N,N-diethyl n-hexanamide
• Caproic acid diethylamide
• Hexansaeure-diaethylamid
• Hexanamide, N,N-diethyl-; N,N-diethyl-hexanamide; N,N-Diaethyl-hexanamid; AC1L5B3W; NSC7118; N,N-diethyl hexylamide; Hexanamide,N-diethyl-; AC1Q5IEA; CTK8J7051; N,N-diethyl-hexanoic acid amide; N,N-diethyl n-hexanamide; Caproic acid diethylamide; Hexansaeure-diaethylamid;
• SCHEMBL2479243
• NSC-7118
• SQE7W8FYP9
• AKOS003869597
• 6282-97-9
• NSC 7118
• DTXSID00278388

• Inchi： 1S/C10H21NO/c1-4-7-8-9-10(12)11(5-2)6-3/h4-9H2,1-3H3
• InChI Key： ZZTJARSULYQEHS-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)N(CC)CC

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 233.6°C at 760 mmHg
• Flash Point: 87.7°C
• Refractive Index: 1.439
• PSA: 20.31